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Compound of Interest

Compound Name: (R)-Clevidipine-13C,d3

Cat. No.: B1669171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile and quality
control methodologies for (R)-Clevidipine-13C,d3, a stable isotope-labeled internal standard
crucial for pharmacokinetic and metabolic studies of Clevidipine.

Product Information

(R)-Clevidipine-13C,d3 is the deuterium and 13C labeled form of (R)-Clevidipine.[1]
Clevidipine is a dihydropyridine calcium channel antagonist with a rapid onset and offset of
action, used for the short-term reduction of blood pressure.[1][2] The stable isotope-labeled
version serves as an ideal internal standard for bioanalytical quantification by mass
spectrometry, mitigating matrix effects and improving the accuracy of measurements.

Chemical Structure:

e Compound Name: (R)-4-(2,3-Dichlorophenyl)-1,4-dihydro-2,6-dimethyl-5-((methoxy-13C-
d3)carbonyl)pyridine-3-carboxylic acid methyl ester

e Molecular Formula: C153CH12D3CI2NOa4[3]

» Molecular Weight: 360.21 g/mol [3]

Representative Certificate of Analysis
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The following table summarizes the typical quality control specifications and results for a batch

of (R)-Clevidipine-13C,d3.

Test Specification Result Method
White to off-white ] )
Appearance ) Conforms Visual Inspection
solid
Purity (HPLC) > 98.0% 99.5% HPLC-UV
Chemical Identity (*H
Conforms to structure Conforms NMR Spectroscopy
NMR)
Chemical Identity
Conforms to structure Conforms ESI-MS
(MS)
Isotopic Purity > 99% 99.6% Mass Spectrometry
Residual Solvents <0.5% 0.1% GC-HS
Water Content (Karl ) o
] <0.5% 0.2% Karl Fischer Titration
Fischer)
Heavy Metals <20 ppm <10 ppm ICP-MS

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for

Purity Determination

This method is adapted from established techniques for the analysis of Clevidipine and related

dihydropyridine compounds.[4][5]

 Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and

column oven.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 um patrticle size).

» Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).

e Flow Rate: 1.0 mL/min.
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e Column Temperature: 30 °C.
o Detection Wavelength: 240 nm.
e Injection Volume: 10 pL.

o Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to
a final concentration of approximately 1 mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity

 Instrumentation: A high-resolution mass spectrometer with an electrospray ionization (ESI)
source.

¢ |onization Mode: Positive ESI.
e Scan Range: m/z 100-600.

o Sample Infusion: The sample, prepared as for HPLC, is directly infused into the mass
spectrometer.

o Data Analysis: The observed molecular ion peak is compared to the theoretical mass of (R)-
Clevidipine-13C,d3. Isotopic purity is determined by analyzing the relative abundance of the
labeled and unlabeled species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

e Instrumentation: A 400 MHz (or higher) NMR spectrometer.
¢ Solvent: Deuterated chloroform (CDCIs) or dimethyl sulfoxide (DMSO-ds).

o Experiments: *H NMR, 3C NMR, and 2D-NMR (e.g., COSY, HSQC) experiments are
performed.

o Data Analysis: The chemical shifts, coupling constants, and integrations of the observed
signals are compared with the expected values for the structure of (R)-Clevidipine-13C,d3.
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Mechanism of Action and Analytical Workflow
Mechanism of Action of Dihydropyridine Calcium
Channel Blockers

The following diagram illustrates the mechanism of action of dihydropyridine calcium channel

blockers like Clevidipine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for (R)-
Clevidipine-13C,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669171#certificate-of-analysis-for-r-clevidipine-13c-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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